Cas no 1803575-53-2 (4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine)

4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a reactive aminomethyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, chloro, and trifluoromethoxy substituents enhances its utility in cross-coupling reactions and further functionalization. The aminomethyl group allows for selective modifications, facilitating the introduction of additional pharmacophores or structural motifs. Its trifluoromethoxy moiety contributes to increased metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly valuable in the development of bioactive molecules, offering a balance of reactivity and stability for advanced synthetic applications.

4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine structure

1803575-53-2 structure

Product Name:4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine

CAS No:1803575-53-2

MF:C₇H₅BrClF₃N₂O

MW:305.479610204697

CID:4798640

Update Time:2025-05-24

4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H5BrClF3N2O/c8-5-3(1-13)4(9)2-14-6(5)15-7(10,11)12/h2H,1,13H2
- InChI Key： QXCJSYPJMOSAIF-UHFFFAOYSA-N
- SMILES： BrC1C(=NC=C(C=1CN)Cl)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 219
XLogP3: 2.5
Topological Polar Surface Area: 48.1

4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003673-500mg	4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine	1803575-53-2	97%	500mg	$1,019.20	2022-04-02
Alichem	A022003673-1g	4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine	1803575-53-2	97%	1g	$1,764.00	2022-04-02

4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine Related Literature

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Additional information on 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1803575-53-2)

The compound 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1803575-53-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, bromo and chloro substituents, and a trifluoromethoxy moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for halogenated pyridines like 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound’s multifunctional groups allow for diverse chemical modifications, enabling the creation of targeted therapies for diseases such as cancer and infectious diseases. Additionally, its agrochemical potential aligns with the growing need for sustainable pest control solutions, a hot topic in global food security discussions.

The synthesis of CAS No. 1803575-53-2 involves sophisticated organic transformations, including halogenation and amination reactions, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further applications. Researchers often search for synthetic protocols and safety data related to this molecule, reflecting its importance in laboratory settings.

From an SEO perspective, keywords like "pyridine derivatives in drug discovery", "trifluoromethoxy compounds", and "bromo-chloro pyridine synthesis" are frequently queried, highlighting the compound’s relevance in scientific communities. The integration of AI-driven drug design tools has further amplified interest in such building blocks, as they facilitate faster identification of promising lead compounds. This aligns with the broader trend of leveraging computational chemistry to accelerate research.

Environmental and regulatory considerations also play a role in the adoption of 4-(Aminomethyl)-3-bromo-5-chloro-2-(trifluoromethoxy)pyridine. Its biodegradability and eco-toxicity profile are under scrutiny, particularly in agrochemical applications. Stakeholders are increasingly seeking green chemistry alternatives, making this compound a subject of ongoing sustainability studies. This focus on environmental impact resonates with current trends in corporate social responsibility and regulatory compliance.

In conclusion, CAS No. 1803575-53-2 represents a versatile and scientifically significant molecule with broad implications for pharmaceutical and agrochemical industries. Its structural complexity and functional diversity make it a cornerstone in modern chemical research, addressing both therapeutic and agricultural challenges. As research progresses, this compound is poised to remain a focal point in discussions about innovation and sustainability in chemistry.